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Compound of Interest

Compound Name: (S)-DSPC

Cat. No.: B053569

(S)-DSPC, more formally known as 1,2-distearoyl-sn-glycero-3-phosphocholine, is a synthetic,
saturated phospholipid that has become a cornerstone in the development of advanced drug
delivery systems, most notably in liposomal formulations and lipid nanopatrticles (LNPs) for
MRNA vaccines.[1][2][3] Its well-defined chemical structure and distinct physicochemical
properties, particularly its high phase transition temperature, contribute to the formation of rigid
and stable bilayers. This stability is crucial for enhancing the encapsulation efficiency and
controlling the release of therapeutic agents.[4][5] This technical guide provides a
comprehensive overview of the chemical structure, physicochemical properties, synthesis, and
characterization of (S)-DSPC for researchers, scientists, and drug development professionals.

Chemical Structure and Identity

(S)-DSPC is a phosphatidylcholine, which is a class of phospholipids that incorporate choline
as a headgroup. It consists of a glycerol backbone, two stearic acid chains esterified at the sn-
1 and sn-2 positions, and a phosphocholine moiety attached to the sn-3 position.[1][6] The "S"
configuration, or sn (stereospecifically numbered) nomenclature, denotes the stereochemistry
of the glycerol backbone. The stearic acid chains are saturated 18-carbon fatty acids, which
contribute to the high degree of molecular packing and stability of DSPC-containing
membranes.[4]
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Identifier Value

[(2R)-2,3-di(octadecanoyloxy)propyl] 2-

IUPAC Name _ _
(trimethylazaniumyl)ethyl phosphate[7][8]
1,2-distearoyl-sn-glycero-3-phosphocholine,

Synonyms
DSPC, 18:0 PCJ[8][9]

CAS Number 816-94-4[9][10]

Molecular Formula C44H88NO8P[9][10]

Molecular Weight 790.15 g/mol [6][10]

Physicochemical Properties

The physicochemical properties of (S)-DSPC are central to its utility in pharmaceutical
formulations. A key characteristic is its high phase transition temperature (Tm), which is the
temperature at which the lipid bilayer transitions from a rigid, ordered gel phase to a more fluid,

liquid-crystalline phase.[1][4]
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Property

Value

Notes

Phase Transition Temperature
(Tm)

~55 °C[1][11][12]

This high Tm ensures that
DSPC-containing liposomes
are in a rigid and less
permeable state at
physiological temperature (37
°C), minimizing premature

drug leakage.[1][4]

Melting Point 236 °C (lit.)[13][14]
White to off-white
Appearance )
solid/powder[2][13]
Soluble in chloroform.[10][13] )
B ) ] Insoluble in water; forms
Solubility Sparingly soluble in ethanol ) )
] ] liposomes upon hydration.
with warming.[9][10]
Typically available at high
Purity >95% (HPLC)[10] purity for pharmaceutical

applications.

Synthesis of (S)-DSPC

A common and efficient method for the synthesis of (S)-DSPC is the direct acylation of sn-

glycero-3-phosphocholine (GPC) with stearic anhydride. This reaction is often catalyzed by 4-

(pyrrolidin-1-yl)pyridine.[2]

Synthesis Workflow
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(sn-Gchero-3-phosphocho|ine (GPCQ

Stearic Anhydride

Acylation Reaction
(40-42 °C, 2-5 hours)

Purification
(e.g., Chromatography)
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Liposome Formulation

DSPC & other lipids (e.g., Cholestero
dissolved in organic solvent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to (S)-DSPC: Chemical
Structure and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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